Cas no 2137784-45-1 (Isoquinoline, 1-bromo-7-chloro-3-methyl-)

• Product Name: Isoquinoline, 1-bromo-7-chloro-3-methyl-
• CAS No: 2137784-45-1
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• CID: 5260410
• Update Time: 2025-10-28

Isoquinoline, 1-bromo-7-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-bromo-7-chloro-3-methyl-

• Inchi： 1S/C10H7BrClN/c1-6-4-7-2-3-8(12)5-9(7)10(11)13-6/h2-5H,1H3
• InChI Key： ZAPZZVMBILSOCR-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=CC(Cl)=C2)C=C(C)N=1

Additional information on Isoquinoline, 1-bromo-7-chloro-3-methyl-

Compound CAS No. 2137784-45-1: Isoquinoline, 1-bromo-7-chloro-3-methyl-

Isoquinoline, 1-bromo-7-chloro-3-methyl- is a heterocyclic organic compound with the CAS registry number 2137784-45-1. This compound belongs to the isoquinoline family, which is a class of bicyclic aromatic compounds consisting of a benzene ring fused to a pyridine ring. The presence of bromine and chlorine substituents at positions 1 and 7, respectively, along with a methyl group at position 3, imparts unique chemical properties to this molecule.

The structure of isoquinoline, 1-bromo-7-chloro-3-methyl- is characterized by its bicyclic framework, which provides stability due to aromaticity. The substitution pattern on the isoquinoline ring significantly influences its reactivity and potential applications. The bromine atom at position 1 and the chlorine atom at position 7 introduce electron-withdrawing effects, while the methyl group at position 3 contributes an electron-donating effect. This combination of substituents can lead to interesting electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have explored the use of isoquinoline derivatives in various fields, including pharmacology and materials science. For instance, researchers have investigated the potential of isoquinoline, 1-bromo-7-chloro-3-methyl- as a precursor for synthesizing bioactive molecules. Its unique substitution pattern makes it an attractive candidate for designing drugs targeting specific biological pathways. Additionally, the compound has been studied for its role in constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its heterocyclic nature can facilitate metal-ligand interactions.

In terms of synthesis, isoquinoline, 1-bromo-7-chloro-3-methyl- can be prepared through various routes. One common approach involves the Friedlander synthesis, which typically uses an o-amino aryl ketone or aldehyde as a starting material. However, due to the specific substitution pattern of this compound, alternative methods may be required to achieve high yields and purity. Recent advancements in catalytic methods and transition-metal-mediated reactions have provided new avenues for the efficient synthesis of such isoquinoline derivatives.

The chemical stability and reactivity of isoquinoline, 1-bromo-7-chloro-3-methyl- make it a versatile compound in organic transformations. Its bromine and chlorine substituents can act as leaving groups in substitution reactions or participate in electrophilic aromatic substitution under certain conditions. Furthermore, the methyl group can serve as a directing group during further functionalization. These properties highlight its potential as an intermediate in the synthesis of more complex molecules.

In conclusion, isoquinoline, 1-bromo-7-chloro-3-methyl-, with CAS number 2137784-45-1, is a valuable compound with diverse applications in organic chemistry. Its unique substitution pattern offers opportunities for exploring new chemical reactions and developing innovative materials. As research continues to uncover its potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.